Cas no 33771-60-7 (Methyl 3-dimethoxyphosphoryl-2-methylpropanoate)

• Product Name: Methyl 3-dimethoxyphosphoryl-2-methylpropanoate
• CAS No: 33771-60-7
• MF: C₇H₁₅O₅P
• MW: 210.164763689041
• CID: 918363
• PubChem ID: 334243
• Update Time: 2025-06-09

Methyl 3-dimethoxyphosphoryl-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-dimethoxyphosphoryl-2-methylpropanoate
• 3-(Dimethoxyphosphinyl)-2-Methylpropanoic Acid Methyl Ester
• SCHEMBL8558409
• F52670
• NSC-338639
• Methyl3-(dimethoxyphosphoryl)-2-methylpropanoate
• Methyl 3-(dimethoxyphosphoryl)-2-methylpropanoate
• DTXSID30319036
• 33771-60-7
• NSC338639

• Inchi： 1S/C7H15O5P/c1-6(7(8)10-2)5-13(9,11-3)12-4/h6H,5H2,1-4H3
• InChI Key： QSPKRLCEDDVQBT-UHFFFAOYSA-N
• SMILES： P(CC(C(=O)OC)C)(=O)(OC)OC

Computed Properties

• Exact Mass: 210.06575
• Monoisotopic Mass: 210.06571057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.137
• Refractive Index: 1.4377
• PSA: 61.83

Additional information on Methyl 3-dimethoxyphosphoryl-2-methylpropanoate

Comprehensive Overview of Methyl 3-dimethoxyphosphoryl-2-methylpropanoate (CAS No. 33771-60-7)

Methyl 3-dimethoxyphosphoryl-2-methylpropanoate (CAS No. 33771-60-7) is a specialized organophosphorus compound widely utilized in synthetic chemistry and material science. Its unique structure, featuring a dimethoxyphosphoryl group and a methylpropanoate moiety, makes it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced polymer applications. Researchers and industries value this compound for its reactivity and adaptability in cross-coupling reactions and esterification processes.

In recent years, the demand for Methyl 3-dimethoxyphosphoryl-2-methylpropanoate has surged due to its role in developing biodegradable materials and green chemistry initiatives. As sustainability becomes a global priority, this compound's potential in reducing environmental impact aligns with trends like circular economy and eco-friendly synthesis. Its applications in catalysis and ligand design further highlight its relevance in cutting-edge research.

From a technical perspective, the synthesis of CAS No. 33771-60-7 involves precise control of reaction conditions to optimize yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for quality assurance. The compound's stability under various pH levels and temperatures makes it suitable for diverse industrial processes, including coating formulations and adhesive technologies.

Frequently asked questions about Methyl 3-dimethoxyphosphoryl-2-methylpropanoate include its compatibility with other reagents, storage recommendations, and scalability for commercial production. Addressing these queries, experts emphasize the importance of anhydrous conditions during handling and the use of inert atmospheres to prevent degradation. These insights are crucial for laboratories and manufacturers aiming to integrate this compound into their workflows.

Innovations in process optimization and waste reduction have further elevated the compound's profile. For instance, recent studies explore its utility in flow chemistry systems, which enhance efficiency and safety. Such advancements resonate with industries seeking cost-effective and scalable solutions for complex chemical syntheses.

In summary, Methyl 3-dimethoxyphosphoryl-2-methylpropanoate (CAS No. 33771-60-7) represents a intersection of innovation and practicality. Its multifaceted applications, combined with growing interest in sustainable chemistry, position it as a key player in modern scientific and industrial advancements. Continued research into its properties and derivatives will likely unlock new opportunities across multiple disciplines.